Cas no 1227508-95-3 (3-Bromo-2-bromomethyl-6-hydroxypyridine)

• Product Name: 3-Bromo-2-bromomethyl-6-hydroxypyridine
• CAS No: 1227508-95-3
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4921290
• Update Time: 2025-11-02

3-Bromo-2-bromomethyl-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-bromomethyl-6-hydroxypyridine
• 3-Bromo-2-bromomethyl-6-hydroxypyridine

• Inchi： 1S/C6H5Br2NO/c7-3-5-4(8)1-2-6(10)9-5/h1-2H,3H2,(H,9,10)
• InChI Key： GYGSRVQMCCZPJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(NC=1CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-2-bromomethyl-6-hydroxypyridine

3-Bromo-2-bromomethyl-6-hydroxypyridine (CAS 1227508-95-3): A Comprehensive Overview

3-Bromo-2-bromomethyl-6-hydroxypyridine (CAS 1227508-95-3) is a specialized brominated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and hydroxyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₆H₅Br₂NO, offers distinct reactivity patterns, making it valuable for constructing complex heterocyclic frameworks.

The growing interest in 3-Bromo-2-bromomethyl-6-hydroxypyridine aligns with current trends in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers frequently search for "brominated pyridine synthesis" or "CAS 1227508-95-3 applications," reflecting its relevance in modern medicinal chemistry. The compound's 6-hydroxypyridine core is particularly noteworthy, as this scaffold appears in numerous bioactive molecules targeting inflammatory pathways.

From a synthetic perspective, 3-Bromo-2-bromomethyl-6-hydroxypyridine demonstrates remarkable utility in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry initiatives. Its bromomethyl moiety enables efficient functionalization, addressing common search queries like "pyridine bromomethylation techniques." Recent publications highlight its role in creating novel materials for organic electronics, responding to the surge in demand for "heterocyclic electronic materials" research.

The stability profile of CAS 1227508-95-3 makes it particularly suitable for multistep syntheses. Analytical data shows characteristic 1H NMR signals at δ 8.05 (d, J=8.4 Hz, 1H), 7.25 (d, J=8.4 Hz, 1H), and 4.85 (s, 2H), information frequently sought after in "3-Bromo-2-bromomethyl-6-hydroxypyridine spectral data" searches. These properties contribute to its popularity in fragment-based drug design, a trending approach in pharmaceutical R&D.

Environmental considerations surrounding brominated compounds have led to increased inquiries about "sustainable bromination methods." While 3-Bromo-2-bromomethyl-6-hydroxypyridine requires careful handling, modern synthetic protocols have significantly improved its atom economy. This aligns with industry movements toward "green heterocyclic chemistry," a frequently searched term among sustainability-conscious researchers.

The commercial availability of CAS 1227508-95-3 has expanded in recent years, with purity specifications typically exceeding 97% by HPLC. Quality control measures address common purchaser concerns about "3-Bromo-2-bromomethyl-6-hydroxypyridine supplier reliability." Storage recommendations generally suggest protection from light at -20°C, information crucial for researchers searching "pyridine derivative storage conditions."

Emerging applications in material science have further boosted interest in this compound. Its incorporation into metal-organic frameworks (MOFs) responds to searches for "functionalized pyridine linkers." The hydroxypyridine unit's coordination properties make 1227508-95-3 valuable for designing advanced catalysts, particularly in asymmetric synthesis—a rapidly growing field in academic and industrial settings.

Safety data for 3-Bromo-2-bromomethyl-6-hydroxypyridine indicates standard laboratory precautions are sufficient, addressing frequent queries about "bromopyridine handling procedures." The compound's stability under inert atmosphere makes it suitable for diverse reaction conditions, from microwave-assisted synthesis to continuous flow chemistry—topics generating substantial search traffic in synthetic chemistry forums.

Patent literature reveals increasing utilization of CAS 1227508-95-3 in novel therapeutic agents, particularly in kinase inhibitor patents filed between 2020-2023. This correlates with search trends for "pyridine-based drug candidates." The compound's role in developing next-generation antibiotics also appears in recent publications, responding to global concerns about antimicrobial resistance.

Analytical challenges associated with 3-Bromo-2-bromomethyl-6-hydroxypyridine quantification have prompted methodological developments. Researchers often seek "HPLC methods for brominated pyridines," leading to improved protocols using C18 columns with acetonitrile/water gradients. These advancements support quality control in both research and production settings.

The future outlook for 1227508-95-3 remains promising, with potential applications expanding into agrochemicals and material sciences. Current market analysis shows growing demand for high-purity samples, reflecting industry needs for "research-grade pyridine derivatives." As synthetic methodologies advance, this compound will likely play an increasingly important role in developing innovative functional materials and bioactive molecules.